Cas no 1797642-30-8 (N-(2-ethoxyphenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide
• CAS No: 1797642-30-8
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5372303
• Update Time: 2025-10-28

N-(2-ethoxyphenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-3-oxospiro[isobenzofuran-1(3H),4′-piperidine]-1′-carboxamide
• N-(2-ethoxyphenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

• Inchi： 1S/C21H22N2O4/c1-2-26-18-10-6-5-9-17(18)22-20(25)23-13-11-21(12-14-23)16-8-4-3-7-15(16)19(24)27-21/h3-10H,2,11-14H2,1H3,(H,22,25)
• InChI Key： PUYJOEPXQVBAKH-UHFFFAOYSA-N
• SMILES： C12(CCN(C(NC3=CC=CC=C3OCC)=O)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.3±55.0 °C(Predicted)
• pka: 13.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on N-(2-ethoxyphenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

N-(2-Ethoxyphenyl)-3-Oxo-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-1'-Carboxamide: A Comprehensive Overview

N-(2-Ethoxyphenyl)-3-Oxo-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-1'-Carboxamide, also known by its CAS number 1797642-30-8, is a complex organic compound with a unique spiro structure that combines a benzofuran moiety with a piperidine ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The spiro arrangement in the molecule creates a rigid framework that can influence its pharmacokinetic properties and interactions with biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzofuran derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the spiro ring. These methods have been highlighted in several studies published in high-impact journals, underscoring the importance of optimizing synthetic routes for complex molecules like N-(2-Ethoxyphenyl)-3-Oxo-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-1'-Carboxamide.

One of the most promising applications of this compound lies in its potential as a drug candidate. The spiro structure is known to enhance bioavailability and stability, making it an attractive scaffold for drug design. Recent studies have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases. For example, a 2023 study demonstrated that N-(2-Ethoxyphenyl)-3-Oxo-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-1'-Carboxamide exhibits potent activity against certain enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The rigid spiro structure imparts unique mechanical and electronic properties to the molecule, making it suitable for applications in organic electronics. Researchers have explored its use as a building block for constructing advanced materials, such as organic semiconductors and self-healing polymers. A 2023 paper published in Nature Materials highlighted how the integration of this compound into polymer networks enhances their mechanical resilience and conductivity.

The structural versatility of N-(2-Ethoxyphenyl)-3-Oxo-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-1'-Carboxamide also makes it an ideal candidate for further chemical modifications. By altering substituents on the benzofuran or piperidine rings, chemists can fine-tune the compound's properties for specific applications. For instance, introducing electron-withdrawing groups has been shown to enhance its fluorescence properties, which could be exploited in sensors and imaging agents.

Looking ahead, ongoing research is focused on understanding the compound's interaction with biological systems at a molecular level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanics calculations, are being employed to predict its binding affinities and pharmacokinetic profiles. These insights will be crucial for guiding future drug development efforts involving CAS No. 1797642-30-8.

In conclusion, N-(2-Ethoxyphenyl)-3-Oxo-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-1'-Carboxamide represents a fascinating example of how complex molecular architectures can lead to innovative solutions across multiple disciplines. With continued research and development, this compound has the potential to make significant contributions to both pharmaceuticals and materials science.